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Compound of Interest
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Cat. No.: B14132396 Get Quote

Introduction
Nanangenine H is a naturally occurring drimane sesquiterpenoid isolated from the Australian

fungus, Aspergillus nanangensis.[1] As a member of the nanangenine family of metabolites, its

chemical architecture is characterized by a bicyclic drimane core.[1] This document provides a

detailed overview of the chemical structure, spectroscopic properties, and biological context of

Nanangenine H, intended for researchers in natural product chemistry, mycology, and drug

discovery.

Chemical Structure and Properties
The chemical structure of Nanangenine H was elucidated through extensive spectroscopic

analysis.[1] It is identified as a drimane sesquiterpenoid, a class of C15 natural products

derived from a pentamethyl-trans-decalin skeleton.[2]

Molecular Formula: C₂₂H₃₆O₆

Chemical Structure:

(A 2D chemical structure image of Nanangenine H would be placed here in a final document)

Spectroscopic Data
The structural assignment of Nanangenine H is supported by high-resolution mass

spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The key data are
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summarized below.

High-Resolution Mass Spectrometry (HRMS)
The HRMS data provides the exact mass of the molecule, which is crucial for determining its

elemental composition.

Ion Calculated m/z Found m/z

[M+H]⁺ 397.2585 397.2581

[M+Na]⁺ 419.2404 419.2400

Data acquired via HRESI(+)-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR data provide detailed information about the carbon skeleton and the chemical

environment of each proton and carbon atom.
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Position δC (ppm) δH (ppm), mult. (J in Hz)

1 39.4 1.03, m; 1.55, m

2 18.3 1.44, m

3 42.1 1.38, m

4 33.5 -

5 55.6 1.25, dd (11.6, 2.1)

6 76.5 5.29, d (2.1)

7 121.2 5.48, d (2.1)

8 141.0 -

9 73.1 -

10 38.8 -

11 67.5 3.42, d (11.8); 3.63, d (11.8)

12 28.1 1.48, m; 1.70, m

13 33.5 0.86, s

14 21.6 0.83, s

15 14.5 0.89, s

1' 173.8 -

2' 34.7 2.22, t (7.5)

3' 24.8 1.57, m

4' 31.4 1.29, m

5' 22.4 1.29, m

6' 14.0 0.88, t (7.2)

NMR data recorded in CDCl₃ at 600 MHz for ¹H and 150 MHz for ¹³C.
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Experimental Protocols
Fungal Cultivation and Extraction
Aspergillus nanangensis was cultured on solid rice medium. The general procedure is as

follows:

Medium Preparation: Autoclaved rice (100 g) with Milli-Q water (100 mL) in 500 mL

Erlenmeyer flasks.

Inoculation: Each flask was inoculated with a spore suspension of A. nanangensis.

Incubation: The cultures were incubated at 25 °C for 21 days.

Extraction: The fungal culture was extracted with ethyl acetate. The solvent was then

evaporated under reduced pressure to yield a crude extract.

Isolation of Nanangenine H
Nanangenine H was purified from the crude extract using high-performance liquid

chromatography (HPLC).

Initial Fractionation: The crude extract was subjected to vacuum liquid chromatography

(VLC) on silica gel.

HPLC Purification: Fractions containing nanangenines were further purified by reversed-

phase preparative HPLC.

Column: C18 column (e.g., Agilent Zorbax SB-C18, 5 µm, 9.4 × 250 mm).

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detector at 210 nm.

Nanangenine H was isolated as a white amorphous solid.

Structure Elucidation
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The structure of Nanangenine H was determined by a combination of spectroscopic

techniques:

NMR Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra were

acquired on a 600 MHz spectrometer.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESI-MS)

was used to determine the molecular formula.

Biological Activity
The nanangenine family of compounds, including Nanangenine H, were evaluated for their in

vitro biological activities against a panel of bacteria, fungi, and mammalian cell lines.[1]

Nanangenine H exhibited low levels of cytotoxicity against the four mammalian cell lines

tested.[1]

Biosynthetic Pathway
Nanangenine H, as a drimane sesquiterpenoid, is biosynthesized from farnesyl pyrophosphate

(FPP), a common precursor for sesquiterpenes. The proposed biosynthetic pathway involves

several key enzymatic steps.

Farnesyl Pyrophosphate (FPP) Drimenol
 Terpene Cyclase Oxidized Drimenol

Intermediates
 P450 Monooxygenases 

Nanangenine Core Structure

 Further Oxidations
& Cyclizations 

Nanangenine H
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Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Nanangenine H.

Conclusion
Nanangenine H is a drimane sesquiterpenoid produced by the fungus Aspergillus

nanangensis. Its structure has been rigorously characterized by modern spectroscopic

methods. While exhibiting low cytotoxicity in preliminary assays, the unique chemical scaffold

of Nanangenine H and other members of its family may warrant further investigation for other
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biological activities. The elucidation of its biosynthetic pathway opens avenues for synthetic

biology approaches to produce novel drimane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14132396?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6880815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6880815/
https://www.beilstein-journals.org/bjoc/articles/15/256
https://www.beilstein-journals.org/bjoc/articles/15/256
https://www.benchchem.com/product/b14132396#what-is-the-chemical-structure-of-nanangenine-h
https://www.benchchem.com/product/b14132396#what-is-the-chemical-structure-of-nanangenine-h
https://www.benchchem.com/product/b14132396#what-is-the-chemical-structure-of-nanangenine-h
https://www.benchchem.com/product/b14132396#what-is-the-chemical-structure-of-nanangenine-h
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14132396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14132396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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